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A Comparative Guide to the Superconducting
Properties of Ytterbium Borides
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the superconducting properties of different

ytterbium boride stoichiometries. The information is compiled from experimental studies and

theoretical calculations to offer an objective overview for researchers in materials science and

condensed matter physics.

Overview of Superconductivity in Ytterbium Borides
Ytterbium borides exhibit a diverse range of electronic behaviors, from superconductivity to

insulating states with metallic surface properties. The superconducting properties are highly

dependent on the stoichiometry and crystal structure of the compound. Among the various

ytterbium borides, Ytterbium Hexaboride (YbB₆) is the most well-documented superconductor.

Other stoichiometries, such as Ytterbium Diboride (YbB₂), have been theoretically predicted to

exhibit superconductivity, while others like Ytterbium Dodecaboride (YbB₁₂) are characterized

as Kondo insulators where bulk superconductivity has not been experimentally observed.

Comparative Data on Superconducting Properties
The following table summarizes the key superconducting parameters for different ytterbium
boride stoichiometries based on available experimental and theoretical data.
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Stoichiomet
ry

Crystal
Structure

Supercond
ucting
Critical
Temperatur
e (Tc) (K)

Upper
Critical
Field (Bc2)
(T)

Type of
Supercond
uctivity

Reference

YbB₂
Hexagonal

(AlB₂-type)

2.14 - 5.6

(Theoretical)

Not

Determined
Theoretical [1][2]

YbB₄ Tetragonal

Not observed

down to 0.05

K

Not

Applicable

Not

Superconduct

ing

[3]

YbB₆ Cubic 7.5 ~0.6 BCS-type [3]

YbB₁₂

Face-

centered

cubic (UB₁₂-

type)

Not

Experimentall

y Observed

Not

Applicable

Kondo

Insulator
[4][5]

Note: Much of the data for YbB₂, including the potential for a significantly enhanced Tc of up to

22.83 K through hole-doping, is based on first-principles calculations and awaits experimental

verification.[1][6]

Experimental Protocols
The determination of superconducting properties in borides involves several key experimental

techniques:

Synthesis of Ytterbium Borides: Polycrystalline samples of ytterbium borides are typically

synthesized via solid-state reaction methods. This involves mixing stoichiometric amounts of

high-purity ytterbium and boron powders, pressing them into pellets, and annealing them at

high temperatures in an inert atmosphere (e.g., argon) or under vacuum.[7] The resulting

phases are confirmed using X-ray powder diffraction (XRD).[8]

Electrical Resistivity Measurements: The superconducting transition is often first identified by

a sharp drop in electrical resistivity to zero as the material is cooled below its critical

temperature. The four-probe technique is a standard method for these measurements.[7]
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Magnetic Susceptibility Measurements: The Meissner effect, the expulsion of a magnetic

field from a superconductor during its transition to the superconducting state, is a hallmark of

superconductivity. Magnetic susceptibility measurements, often performed using a SQUID

(Superconducting Quantum Interference Device) magnetometer, are used to confirm bulk

superconductivity. These measurements involve both zero-field-cooled (ZFC) and field-

cooled (FC) protocols.[7]

Specific Heat Measurements: A jump in the specific heat at the critical temperature provides

thermodynamic evidence of a bulk superconducting transition. Specific heat measurements

as a function of temperature in various magnetic fields can also be used to determine the

critical magnetic field.[3]

Critical Field Determination: The upper critical field (Bc2) is determined by measuring the

electrical resistivity or magnetic susceptibility as a function of temperature under different

applied magnetic fields. The temperature at which the resistance reappears or the

diamagnetic signal vanishes for a given field corresponds to the critical temperature at that

field.[3]

Visualization of Stoichiometry-Property
Relationships
The following diagram illustrates the relationship between different ytterbium boride
stoichiometries and their observed or predicted superconducting behavior.
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Ytterbium Boride Stoichiometries Superconducting Properties

YbB₂ Predicted SuperconductorFirst-principles calculations predict superconductivity

YbB₄
Not Superconducting 

 (Experimentally)
No superconductivity observed down to 0.05 K

YbB₆ Confirmed Superconductor
Experimentally verified BCS-type superconductor

YbB₁₂ Kondo Insulator
Exhibits insulating behavior with metallic surface states

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [comparing the superconducting properties of different
ytterbium boride stoichiometries]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081702#comparing-the-superconducting-properties-
of-different-ytterbium-boride-stoichiometries]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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